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Compound of Interest

Compound Name: 3-(Trifluoromethyl)phenylhydrazine

Cat. No.: B151383

Essential Safety and Handling Guide for 3-
(Trifluoromethyl)phenylhydrazine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3-(Trifluoromethyl)phenylhydrazine (CAS No. 368-78-5). It
is intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

3-(Trifluoromethyl)phenylhydrazine is classified as hazardous. It is harmful if swallowed,
inhaled, or in contact with skin. It is known to cause serious eye irritation and skin irritation, and
may also cause respiratory irritation.[1][2][3][4] Adherence to the following PPE guidelines is
mandatory.
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) ) Specifications and Use
Protection Type Required PPE
Cases

Chemical safety goggles or )
o Ensure that eyewash stations
eyeglasses. A face shield is
) ] and safety showers are
Eye and Face Protection recommended when there is a )
located near the workstation.

tential fi lashing.[1][2][3
potential for splashing.[1][2][3] 315]

[5]

Chemical-resistant gloves ) )
o Contaminated clothing should
) ] (e.g., nitrile rubber) and
Skin Protection ) ) be removed and washed
protective clothing to prevent

) before reuse.[1][2]
skin exposure.[1][2][3][5]

Work should be conducted in a
well-ventilated area or
outdoors.[1][2][6] If ventilation
is inadequate or exposure
limits are exceeded, a
NIOSH/MSHA-approved

respirator is required.[5][7] For

Respiratory Protection

firefighting, a self-contained
breathing apparatus (SCBA) is
necessary.[2][3][5]

Chemical Properties and Safety Data

The following table summarizes key quantitative data for 3-(Trifluoromethyl)phenylhydrazine.
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Property Value

Molecular Formula C7H7F3N2

Molecular Weight 176.14 g/mol

Boiling Point 80-83 °C at 9 mmHg[6][8]
Density 1.348 g/mL at 25 °C[8]

Refractive Index

1.504 at 20 °CI[8]

Flash Point 225 °F (107.2 °C)[8]
Acute Toxicity (Oral) Category 4[3]
Acute Toxicity (Dermal) Category 4[3]
Acute Toxicity (Inhalation) Category 4[3]

Skin Corrosion/Irritation

Category 2[1][3]

Serious Eye Damage/Irritation

Category 2[1][3]

Standard Operating Procedures

Handling:

Storage:

Always work in a well-ventilated area, such as a chemical fume hood.[7]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.[3][5]
Do not breathe in any gas, fumes, vapor, or spray.[1][6]

Eating, drinking, and smoking are strictly prohibited in the handling area.[1][2][7]

After handling, wash hands and any exposed skin thoroughly.[1][2]

e Store in a cool, dry, and well-ventilated location.[3][5]
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o Keep the container tightly sealed to prevent exposure to air and moisture.[1][3][5]

e This chemical is sensitive to air and light; it is recommended to store it under an inert gas.[7]

[9]
» Keep away from incompatible materials such as strong oxidizing agents.[3]
Emergency and Disposal Plans
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.[1][2][5]

» Skin Contact: Immediately wash the affected skin with plenty of soap and water for at least
15 minutes. If skin irritation develops or persists, seek medical attention.[1][2]

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][2][5]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2][5]

Spill Response Protocol: In the event of a chemical spill, the following workflow must be
initiated immediately.

Click to download full resolution via product page

Figure 1. Workflow for handling a chemical spill.

Waste Disposal:
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o All waste materials must be disposed of in accordance with national and local environmental
regulations.[1][2][6]

o Chemicals should be left in their original containers and not mixed with other waste.[9]

¢ Uncleaned containers should be treated as hazardous waste and handled in the same
manner as the product itself.[9]

e Disposal should be carried out by a licensed and approved waste disposal company.[1][2][3]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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